C.I. Disperse Red 103

Specification

• CAS No.: 12223-54-0
• Molecular Formula: C9H9ClO2
• Molecular Weight: 0

Introduction

Classification and Chemical Structure

Disperse Dye Classification

C.I. Disperse Red 103 belongs to the disperse dye class, a category of colorants specifically developed for application to hydrophobic synthetic fibers, particularly polyester. Disperse dyes were originally developed in the 1920s for cellulose acetate fibers and have evolved significantly over the past 80 years. These dyes are characterized by their relatively small molecular size, absence of solubilizing groups, and low water solubility.

Disperse dyes are typically applied as fine aqueous dispersions, and their effectiveness is often enhanced through the use of accelerants. Research has demonstrated that the presence of accelerants can significantly increase the K/S value (a measure of color strength) of disperse dyes on polyester fibers. For example, studies have shown that the K/S value of other disperse dyes like C.I. Disperse Blue 367 increased from 3.3 without accelerant to 13.2 with 20% accelerant (by weight of dyed fiber).

Applications and Uses

Textile Industry Applications

The primary application of C.I. Disperse Red 103, like other disperse dyes, is in the dyeing of synthetic fibers, particularly polyester. Disperse dyes are the preferred choice for polyester due to their ability to penetrate and color hydrophobic fibers without requiring ionic bonding sites.

Research has demonstrated that disperse dye uptake by polyester fibers is significantly influenced by dyeing conditions and the presence of accelerants. Studies have shown that the addition of accelerants can effectively improve the color depth of polyester. Interestingly, accelerants typically reduce the solubility of disperse dyes in the dyeing medium, which paradoxically enhances fiber uptake. For instance, research has shown that the solubility of disperse dyes like C.I. Disperse Orange 30 in D5 solvent decreased from 1.02 g/L without accelerant to 0.44 g/L with 15% accelerant, correlating with improved dye uptake by the fiber.

Other Industrial Uses

While textile dyeing represents the primary application for disperse dyes including C.I. Disperse Red 103, some disperse dyes have found applications in specialized fields such as:

• Transfer printing processes

• Coloration of plastics and other polymeric materials

• Specialized coating applications

For transfer printing specifically, certain disperse dyes have been repurposed based on their sublimation properties. The process requires dyes to sublime and remain stable under high-temperature application conditions (160–220°C). Ironically, some disperse dyes initially found unsuitable for normal printing were later found appropriate for transfer printing applications.

Research Developments

Current Research Status

Research specifically focused on C.I. Disperse Red 103 appears limited in the current scientific literature. Most studies addressing disperse dyes focus on either broader classes or on more widely used specific dyes within the family.

Current research trends in the field of disperse dyes generally include:

• Development of more environmentally friendly dyeing processes

• Investigation of alternative application methods to reduce energy consumption

• Structure-property relationship studies to understand color characteristics

• Exploration of biodegradability and environmental fate

Data Availability and Market Status

Research Limitations

The limited specific information available for C.I. Disperse Red 103 represents a research gap. This may be attributed to several factors:

• Proprietary nature of commercial dye formulations

• Greater research focus on more widely used disperse dyes

• Potential classification as a specialty dye with limited market share